Benzaldehyde-d6

Specification

• CAS No.: 17901-93-8
• Molecular Formula: C7H6O
• Molecular Weight: 112.16 g/mol
• IUPAC Name: deuterio-(2,3,4,5,6-pentadeuteriophenyl)methanone
• Standard InChI: InChI=1S/C7H6O/c8-6-7-4-2-1-3-5-7/h1-6H/i1D,2D,3D,4D,5D,6D
• Standard InChI Key: HUMNYLRZRPPJDN-MZWXYZOWSA-N
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1[2H])[2H])C(=O)[2H])[2H])[2H]
• SMILES: C1=CC=C(C=C1)C=O
• Canonical SMILES: C1=CC=C(C=C1)C=O

Introduction

Chemical Properties and Structure

Benzaldehyde-d6 shares most chemical properties with its non-deuterated analog while offering the advantage of distinctive mass spectrometric behavior. The compound's identity can be verified through various structural identifiers that precisely describe its molecular arrangement.

Molecular Identifiers

The compound is defined by the following identifiers:

Identifier Type	Value
CAS Number	17901-93-8
Molecular Formula	C₇D₆O
Molecular Weight	112.16 g/mol
SMILES	[²H]C(=O)c1c([²H])c([²H])c([²H])c([²H])c1[²H]
InChI	1S/C7H6O/c8-6-7-4-2-1-3-5-7/h1-6H/i1D,2D,3D,4D,5D,6D
InChI Key	HUMNYLRZRPPJDN-MZWXYZOWSA-N

Chemical Reactivity

Physical Properties

Benzaldehyde-d6 exhibits physical properties similar to conventional benzaldehyde, with slight variations due to isotopic effects. These properties are crucial for analytical applications and handling considerations.

Key Physical Parameters

Property	Value
Physical State	Liquid/Oil
Color	Colorless to Yellow
Melting Point	-26 °C
Boiling Point	178-179 °C
Density	1.103 g/mL at 25 °C
Flash Point	145 °F (62.8 °C) - closed cup
Vapor Pressure	0.974 mmHg at 25°C
Refractive Index	n₂₀/D 1.545 (lit.)

Classification System	Designation
GHS Pictograms	GHS07 (Exclamation mark), GHS08 (Health hazard), GHS09 (Environmental)
Signal Word	Danger
Hazard Codes	H302 + H332, H315, H319, H335, H360D, H411
Risk Codes	R22, R42/43, R40, R36/37/38
WGK Germany	1-3 (sources vary)
Storage Class	6.1C - Combustible acute toxic Cat.3 / toxic compounds

Research Findings and Biological Activity

Scientific investigations have revealed interesting biological properties of deuterated benzaldehyde compared to its non-deuterated form, with potential implications for therapeutic applications.

Cellular Response Modifications

Beyond direct cytotoxicity, deuterated benzaldehyde demonstrated increased potency in several cellular responses:

These findings suggest that strategic deuteration of benzaldehyde can modulate its biological properties in ways that may be leveraged for therapeutic purposes.

Benzaldehyde-d6 represents an important tool in chemical research, offering the familiar chemical behavior of benzaldehyde with the analytical advantages of deuterium labeling. The compound's precise physical and chemical properties make it valuable as a reference standard, while its unique biological activities open possibilities for therapeutic applications.

The enhanced cytotoxic effects observed with deuterated benzaldehyde, particularly when the formyl group is deuterated, suggest potential applications in drug development. This characteristic may be exploited to develop more effective chemotherapeutic agents based on benzaldehyde derivatives.